Cas no 912761-53-6 (3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester)

• Product Name: 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester
• CAS No: 912761-53-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 3431868
• PubChem ID: 24208817
• Update Time: 2025-07-19

3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-[4-(AMINOMETHYL)PHENYL]-2-METHYLPROPIONATE
• 3-(4-Aminomethyl-Phenyl)-2-Methyl-Propionic Acid Ethyl Ester
• 912761-53-6
• EN300-11123009
• DS-017306
• ethyl 3-[4-(aminomethyl)phenyl]-2-methylpropanoate
• 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester

• MDL： MFCD08064246
• Inchi： 1S/C13H19NO2/c1-3-16-13(15)10(2)8-11-4-6-12(9-14)7-5-11/h4-7,10H,3,8-9,14H2,1-2H3
• InChI Key： VJYSQDVQNWAVGO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC1C=CC(CN)=CC=1)=O

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester

Introduction to 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester (CAS No. 912761-53-6) and Its Emerging Applications in Chemical Biology

The compound 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester, identified by the CAS number 912761-53-6, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This organic molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery, molecular imaging, and biomarker development. The presence of both an aminomethyl group and a methyl propionic acid ethyl ester moiety imparts distinct chemical properties that make it a versatile scaffold for further derivatization and functionalization.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of novel heterocyclic compounds that exhibit promising bioactivities. The 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester structure aligns well with this trend, as it combines aromatic and aliphatic components that are frequently observed in biologically active molecules. The aromatic ring, substituted with an aminomethyl group, serves as an excellent platform for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential role in modulating protein-protein interactions (PPIs). PPIs are critical targets in drug development due to their involvement in numerous cellular processes. The 4-Aminomethyl-phenyl moiety can act as a recognition element for specific protein targets, while the ethyl ester group provides a handle for further derivatization via enzymatic or chemical hydrolysis. This dual functionality makes it an attractive candidate for developing probes that can selectively interact with disease-relevant proteins.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing small molecule inhibitors. The 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester scaffold offers a rich ground for exploring SAR by varying substituents on the aromatic ring or the propionic acid moiety. For instance, introducing fluorine atoms or other electron-withdrawing groups could enhance binding affinity to target proteins, while modifications to the ethyl ester might improve metabolic stability or solubility.

The compound's utility extends beyond drug discovery into the realm of biochemical research. Its ability to serve as a precursor for more complex molecules makes it valuable for synthesizing peptide mimetics or other peptidomimetics. These derivatives can mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The methyl propionic acid ethyl ester component is particularly useful in this context, as it can be easily converted into carboxylic acids or amides via standard synthetic transformations.

In addition to its role as a synthetic intermediate, 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester has shown promise in biomarker discovery. The ability to label this compound with fluorophores or other detectable tags allows researchers to track its interaction with biological targets in vitro and in vivo. Such applications are particularly relevant in oncology research, where understanding the dynamics of protein-protein interactions can provide insights into tumor progression and therapeutic response.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring structure efficiently. Additionally, protecting group strategies are crucial in managing reactivity during synthesis, ensuring that functional groups are selectively modified without unintended side reactions.

The growing interest in computational chemistry has also influenced the development of 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester derivatives. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead compounds before experimental validation becomes necessary. This integration of computational tools with traditional synthetic chemistry accelerates the drug discovery process significantly.

Emerging applications of this compound are also being explored in agrochemical research. The structural features present in 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester make it a viable candidate for developing novel pesticides or plant growth regulators. By leveraging its ability to interact with biological targets in plants, researchers aim to create compounds that enhance crop yield while minimizing environmental impact.

The regulatory landscape surrounding such compounds is another critical consideration. While not classified as hazardous or controlled substances under current guidelines, adherence to good manufacturing practices (GMP) is essential for ensuring consistency and safety during production. Regulatory agencies often require detailed characterization data before approving new compounds for clinical use, making thorough analytical studies a priority.

The future directions for research on 3-(4-Aminomethyl-phenyl)-2-methyl-propionic Acid Ethyl Ester are multifaceted. Continued exploration of its derivatives could lead to breakthroughs in treating neurological disorders, infectious diseases, and chronic conditions characterized by aberrant protein-protein interactions. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.